Cas no 2490322-84-2 ((2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride)

• Product Name: (2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride
• CAS No: 2490322-84-2
• MF: C₄H₁₂ClNO₃S
• MW: 189.660979270935
• MDL: MFCD32852958
• CID: 5670598
• PubChem ID: 155822012
• Update Time: 2025-06-10

(2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490322-84-2
• EN300-27122280
• (2R)-2-Amino-3-methylsulfonylpropan-1-ol;hydrochloride
• (2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride

• MDL： MFCD32852958
• Inchi： 1S/C4H11NO3S.ClH/c1-9(7,8)3-4(5)2-6;/h4,6H,2-3,5H2,1H3;1H/t4-;/m1./s1
• InChI Key： GESKBLYETLZNDS-PGMHMLKASA-N
• SMILES： Cl.S(C)(C[C@@H](CO)N)(=O)=O

Computed Properties

• Exact Mass: 189.0226421g/mol
• Monoisotopic Mass: 189.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Additional information on (2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride

Introduction to (2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride (CAS No. 2490322-84-2)

(2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride (CAS No. 2490322-84-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as (2R)-AMSPOH, is a hydrochloride salt of an amino alcohol with a methanesulfonyl group, which imparts specific chemical and biological characteristics.

The structure of (2R)-AMSPOH is characterized by the presence of a chiral center at the carbon atom adjacent to the amino group. This chirality is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. The methanesulfonyl group, attached to the carbon atom adjacent to the hydroxyl group, contributes to the compound's solubility and reactivity, making it an interesting candidate for various pharmaceutical applications.

Recent studies have explored the potential of (2R)-AMSPOH in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that (2R)-AMSPOH can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2R)-AMSPOH can inhibit the activity of certain enzymes involved in neuroinflammation, thereby reducing neuronal damage and improving cognitive function in animal models of Alzheimer's disease.

In addition to its neuroprotective properties, (2R)-AMSPOH has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that (2R)-AMSPOHInflammation Research Journal reported that oral administration of (2R)-AMSPOH

The pharmacokinetic properties of (2R)-AMSPOHEuropean Journal of Pharmaceutical Sciences evaluated the pharmacokinetics of (2R)-AMSPOH

Safety and toxicity assessments are critical for any compound entering clinical development. Preclinical toxicology studies have shown that (2R)-AMSPOH

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-AMSPOH

In conclusion, (2R)-2-amino-3-methanesulfonylpropan-1-ol hydrochloride (CAS No. 2490322-84-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use as a novel therapeutic agent.